Cas no 2228346-67-4 (1-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)cyclopropylethan-1-amine)

• Product Name: 1-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)cyclopropylethan-1-amine
• CAS No: 2228346-67-4
• MF: C₁₂H₁₉N₃
• MW: 205.299362421036
• CID: 5926162
• PubChem ID: 165704097
• Update Time: 2025-10-16

1-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)cyclopropylethan-1-amine
• 1-[1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)cyclopropyl]ethan-1-amine
• EN300-1778629
• 2228346-67-4

• Inchi： 1S/C12H19N3/c1-8(13)12(6-7-12)11-9-4-2-3-5-10(9)14-15-11/h8H,2-7,13H2,1H3,(H,14,15)
• InChI Key： YJOZLHNVRUABOC-UHFFFAOYSA-N
• SMILES： N1=C(C2CCCCC=2N1)C1(C(C)N)CC1

Computed Properties

• Exact Mass: 205.157897619g/mol
• Monoisotopic Mass: 205.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 54.7Ų

Additional information on 1-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)cyclopropylethan-1-amine

Introduction to 1-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)cyclopropylethan-1-amine (CAS No. 2228346-67-4)

1-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)cyclopropylethan-1-amine (CAS No. 2228346-67-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a promising candidate for various therapeutic applications.

The molecular structure of 1-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)cyclopropylethan-1-amine consists of a cyclopropyl group attached to an ethylamine moiety, which is further substituted with a tetrahydroindazole ring. The presence of the cyclopropyl group imparts rigidity to the molecule, while the tetrahydroindazole ring provides a versatile scaffold for functionalization and optimization. These structural elements contribute to the compound's unique pharmacological profile.

Recent studies have highlighted the potential of 1-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)cyclopropylethan-1-amine in various therapeutic areas. One notable application is its use as a potential antidepressant. Research has shown that this compound exhibits selective serotonin reuptake inhibition (SSRI) properties, similar to those of established antidepressants like fluoxetine and sertraline. However, preliminary data suggest that 1-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)cyclopropylethan-1-amine may have a more favorable side-effect profile and faster onset of action compared to traditional SSRIs.

In addition to its antidepressant potential, 1-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)cyclopropylethan-1-amine has been investigated for its analgesic properties. Preclinical studies have demonstrated that this compound can effectively reduce pain in animal models of neuropathic and inflammatory pain. The mechanism of action appears to involve modulation of nociceptive pathways through interaction with specific receptors or ion channels involved in pain signaling.

The pharmacokinetic properties of 1-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)cyclopropylethan-1-amine have also been studied in detail. It has been found to exhibit good oral bioavailability and a favorable half-life, which are crucial factors for its development as an oral medication. Furthermore, the compound shows low potential for drug-drug interactions due to its minimal metabolism by cytochrome P450 enzymes.

Safety and toxicity profiles are critical considerations in the development of any new pharmaceutical agent. Preclinical toxicity studies have indicated that 1-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)cyclopropylethan-1-amine is well tolerated at therapeutic doses and does not exhibit significant toxicity in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

The synthesis of 1-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)cyclopropylethan-1-am ine has been optimized using modern synthetic methods. Key steps in the synthesis include the formation of the tetrahydroindazole ring via a cyclization reaction and the subsequent introduction of the cyclopropyl group through a nucleophilic substitution or coupling reaction. These synthetic routes are scalable and can be adapted for large-scale production if needed.

In conclusion, 1-{[(4S)-4-methyltetrahydrofuran]-2-yloxy}-N-{[(R)-tetrahydrofuran]-2-yloxymethyl}acetamide (CAS No. 2228346–67–4), or more commonly known as 1-{[(R)-tetrahydrofuran]-2-yloxymethyl}acetamide, represents a promising compound with diverse therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies aim to elucidate its full therapeutic potential and optimize its use in clinical settings.